Cas no 54099-18-2 ( )

• Product name: &nbsp
• CAS No: 54099-18-2
• MF: C₁₈NO₂+^.I-
• MW: 389.1021
• CID: 939679
• PubChem ID: 3041448

  Chemical and Physical Properties

Names and Identifiers

• 3-(adamantane-1-carbonyloxy)propyl-ethyl-dimethylazanium,iodide
• 1-Butanaminium, N-ethyl-N,N-dimethyl-3-((tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)oxy)-, iodide
• AC1MIB86
• LS-45604
• NSC207716
• NSC-207716
• 54099-18-2
• NSC 207716
•  

• Inchi： InChI=1S/C18H32NO2.HI/c1-4-19(2,3)6-5-7-21-17(20)18-11-14-8-15(12-18)10-16(9-14)13-18;/h14-16H,4-13H2,1-3H3;1H/q+1;/p-1
• InChI Key： FFMSEOWEUQAMJB-UHFFFAOYSA-M
• SMILES： CC[N+](C)(C)CCCOC(=O)C12CC3CC(C1)CC(C3)C2.[I-]

Computed Properties

• Exact Mass: 388.8969
• Monoisotopic Mass: 421.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3
• LogP: 0.23640